Cas no 458-93-5 (Benzoyl chloride, 4-(2-chloro-1,1,2-trifluoroethoxy)-)

• Product Name: Benzoyl chloride, 4-(2-chloro-1,1,2-trifluoroethoxy)-
• CAS No: 458-93-5
• MF: C₉H₅Cl₂F₃O₂
• MW: 273.036011457443
• CID: 1517077
• PubChem ID: 21452880
• Update Time: 2025-04-21

Benzoyl chloride, 4-(2-chloro-1,1,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(2-chloro-1,1,2-trifluoroethoxy)-
• SCHEMBL10740417
• 4-(2-chloro-1,1,2-trifluoroethoxy)benzoyl chloride
• 458-93-5
• DTXSID401227417

• Inchi： 1S/C9H5Cl2F3O2/c10-7(15)5-1-3-6(4-2-5)16-9(13,14)8(11)12/h1-4,8H
• InChI Key： OVTSRSUOKNQKQE-UHFFFAOYSA-N
• SMILES： ClC(C(OC1C=CC(C(=O)Cl)=CC=1)(F)F)F

Computed Properties

• Exact Mass: 271.96195
• Monoisotopic Mass: 271.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.3

Experimental Properties

• PSA: 26.3